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Compound of Interest

Compound Name: N-Boc-4-bromopiperidine

Cat. No.: B060578

An In-depth Technical Guide to the Safety Data Sheet (SDS) of N-Boc-4-bromopiperidine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for N-Boc-4-
bromopiperidine (CAS No. 173537-03-8), a key intermediate in pharmaceutical development
and organic synthesis.[1] The following sections detail the hazards, handling procedures, and
emergency responses associated with this compound, compiled from various safety data
sheets and chemical databases.

Hazard Identification and Classification

N-Boc-4-bromopiperidine is classified as hazardous under the Globally Harmonized System
(GHS) of Classification and Labelling of Chemicals. The primary hazards are acute oral toxicity
and significant risk to the aquatic environment.[2] Some sources also indicate that it can cause
skin and eye irritation, as well as respiratory irritation.[3]

GHS Hazard Statements:
e H302: Harmful if swallowed.[2][4]
e H315: Causes skin irritation.[3]

o H319: Causes serious eye irritation.[3]
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o H335: May cause respiratory irritation.[3]
e H400: Very toxic to aquatic life.[2][4]
Signal Word: Warning[2][4]

GHS Pictograms:

o bialt text

o leialt text

A summary of the GHS classification is provided in the table below.

Hazard Class Category
Acute toxicity, Oral 4

Skin corrosion/irritation 2

Serious eye damage/eye irritation 2A
Specific target organ toxicity, single exposure 3

Hazardous to the aquatic environment, acute
hazard

Physical and Chemical Properties

N-Boc-4-bromopiperidine is typically a colorless to light yellow oil or a low-melting solid.[1] Its
key physical and chemical properties are summarized in the table below.
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Property

Value

Molecular Formula

C10H18BrNO2

Molecular Weight 264.16 g/mol [1][2]

Colorless to light yellow oil or low melting
Appearance ]

solid[1]
Melting Point 42 °CJ[5]
Boiling Point 100-118°C /0.5 mmHg[5]
Flash Point > 110 °C (> 230.0 °F) - closed cup[4][5]
Density 1.3403 g/mL at 25°C[5]

Refractive Index

n20/D 1.4905[5]

Vapor Pressure

0.001 mmHg at 25°C[5]

Experimental Protocols

While detailed experimental protocols for generating the safety data are not typically included

in standard SDS, the synthesis of N-Boc-4-bromopiperidine has been described. One method

involves the following steps:

o A suspension of 4-bromopiperidine hydrobromide in dichloromethane is prepared.

» N,N-diisopropylethylamine is added dropwise at 0 °C, and the mixture is stirred for 30

minutes.

e A solution of di-tert-butyl dicarbonate in dichloromethane is then added dropwise.

e The reaction mixture is stirred at room temperature for 18 hours to yield tert-butyl 4-

bromopiperidine-1-carboxylate.[6]

Handling, Storage, and Personal Protection

Handling:
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o Handle in a well-ventilated place.[7]

e Wear suitable protective clothing, including gloves and eye/face protection.[7]
e Avoid contact with skin and eyes.[3][7]

» Avoid formation of dust and aerosols.[3][7]

e Wash hands thoroughly after handling.[8]

e Do not eat, drink, or smoke when using this product.[8]

Storage:

o Store in a tightly closed container in a dry and well-ventilated place.[8]
 Recommended storage temperature is between 0 - 8 °C.[1]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Use safety glasses with side-shields or chemical safety goggles.

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to
prevent skin exposure.[7]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator. A dust mask of type N95

(US) is recommended.[4]

First-Aid and Fire-Fighting Measures

First-Aid Measures:

« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[3][7]

e In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[3]
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e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[3]

« If Swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious
person. Call a physician or poison control center immediately.[3][7]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[3][7]

e Hazardous Combustion Products: Thermal decomposition can lead to the release of irritating
gases and vapors, including carbon monoxide, carbon dioxide, and nitrogen oxides.[8]

o Advice for Firefighters: Wear self-contained breathing apparatus for firefighting if necessary.

[3]7]

Accidental Release and Disposal

Accidental Release Measures:

Use personal protective equipment.[3]

Avoid dust formation.[3]

Ensure adequate ventilation.[3]

Evacuate personnel to safe areas.[3]

Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.[7]

Sweep up and shovel into suitable, closed containers for disposal.[8]
Disposal Considerations:
» Dispose of in accordance with local, state, and federal regulations.

e Avoid release to the environment.[9]
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Stability and Reactivity

o Chemical Stability: Stable under recommended storage conditions.
e Incompatible Materials: Strong oxidizing agents and strong acids.[8]

e Hazardous Decomposition Products: Under fire conditions, may decompose to form carbon
monoxide, carbon dioxide, and nitrogen oxides.[8]

e Hazardous Polymerization: Does not occur.[8]

Visualizations

Caption: GHS hazard statements and corresponding precautionary measures for N-Boc-4-
bromopiperidine.
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Caption: Workflow for responding to an accidental spill of N-Boc-4-bromopiperidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N-Boc-4-bromopiperidine safety data sheet (SDS)
information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b060578#n-boc-4-bromopiperidine-safety-data-sheet-
sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Tert-Butyl-4-bromopiperidine-1-carboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Tert-Butyl-4-bromopiperidine-1-carboxylate
https://www.angenechemical.com/sds/180695-79-8.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/687448
https://www.chembk.com/en/chem/N-BOC-4-bromo-piperidine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1127607.htm
https://www.chemicalbook.com/msds/tert-Butyl-piperidine-4-carboxylate.pdf
https://www.fishersci.com/store/msds?partNumber=AAH3409006&productDescription=1-BOC-4-IODOPIPERIDINE%2C+95%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.chembk.com/en/chem/tert-Butyl%204-bromopiperidine-1-carboxylate
https://www.benchchem.com/product/b060578#n-boc-4-bromopiperidine-safety-data-sheet-sds-information
https://www.benchchem.com/product/b060578#n-boc-4-bromopiperidine-safety-data-sheet-sds-information
https://www.benchchem.com/product/b060578#n-boc-4-bromopiperidine-safety-data-sheet-sds-information
https://www.benchchem.com/product/b060578#n-boc-4-bromopiperidine-safety-data-sheet-sds-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b060578?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b060578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

